Cas no 929884-51-5 (1-(3-bromo-4-fluorophenyl)cyclopropan-1-ol)

• Product Name: 1-(3-bromo-4-fluorophenyl)cyclopropan-1-ol
• CAS No: 929884-51-5
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6097066
• PubChem ID: 20785304
• Update Time: 2024-03-01

1-(3-bromo-4-fluorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-fluorophenyl)cyclopropan-1-ol
• Cyclopropanol, 1-(3-bromo-4-fluorophenyl)-
• SCHEMBL8226487
• 929884-51-5
• EN300-1914877

• Inchi： 1S/C9H8BrFO/c10-7-5-6(1-2-8(7)11)9(12)3-4-9/h1-2,5,12H,3-4H2
• InChI Key： XQUUMAPLYLVCIW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(Br)=C2)(O)CC1

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.734±0.06 g/cm3(Predicted)
• Boiling Point: 292.7±35.0 °C(Predicted)
• pka: 13.97±0.20(Predicted)